Cas no 688763-39-5 (3-{(tert-butoxy)carbonylamino}-5-(4-fluorophenyl)thiophene-2-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-5-(4-fluorophenyl)thiophene-2-carboxylic acid
• CAS No: 688763-39-5
• MF: C₁₆H₁₆FNO₄S
• MW: 337.365946769714
• CID: 5914433
• PubChem ID: 2757219
• Update Time: 2025-06-29

3-{(tert-butoxy)carbonylamino}-5-(4-fluorophenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butoxycarbonylamino)-5-(4-fluorophenyl)thiophene-2-carboxylic acid
• 6-AMINO-1,3-BENZODIOXOLE-5-CARBOXYLICACID
• EN300-12584321
• 688763-39-5
• 3-TERT-BUTOXYCARBONYLAMINO-5-(4-FLUOROPHENYL)THIOPHENE-2-CARBOXYLIC ACID
• 3-{[(tert-butoxy)carbonyl]amino}-5-(4-fluorophenyl)thiophene-2-carboxylic acid
• 2-Thiophenecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(4-fluorophenyl)-
• 3-{(tert-butoxy)carbonylamino}-5-(4-fluorophenyl)thiophene-2-carboxylic acid

• Inchi： 1S/C16H16FNO4S/c1-16(2,3)22-15(21)18-11-8-12(23-13(11)14(19)20)9-4-6-10(17)7-5-9/h4-8H,1-3H3,(H,18,21)(H,19,20)
• InChI Key： LGHVOYMDKOKQCT-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(C2=CC=C(F)C=C2)=CC=1NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 337.07840733g/mol
• Monoisotopic Mass: 337.07840733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.349±0.06 g/cm3(Predicted)
• Boiling Point: 442.1±45.0 °C(Predicted)
• pka: 3.53±0.10(Predicted)

Additional information on 3-{(tert-butoxy)carbonylamino}-5-(4-fluorophenyl)thiophene-2-carboxylic acid

Introduction to 3-{(tert-butoxy)carbonylamino}-5-(4-fluorophenyl)thiophene-2-carboxylic acid (CAS No. 688763-39-5) and Its Applications in Modern Chemical Biology

3-{(tert-butoxy)carbonylamino}-5-(4-fluorophenyl)thiophene-2-carboxylic acid, identified by the CAS number 688763-39-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the thiophene derivative family, which is well-known for its role in pharmaceuticals, agrochemicals, and material science. The presence of both (tert-butoxy)carbonylamino and 4-fluorophenyl substituents enhances its versatility, making it a valuable intermediate in the synthesis of complex molecules.

The (tert-butoxy)carbonylamino group serves as a protecting group for amino functions, a common practice in peptide synthesis and drug development. This protective feature ensures stability during synthetic processes, allowing for selective modifications at other sites. On the other hand, the 4-fluorophenyl moiety introduces electronic and steric effects that can influence the reactivity and binding affinity of the compound. These characteristics make it particularly useful in designing molecules with tailored biological activities.

In recent years, thiophene derivatives have been extensively studied for their potential applications in medicinal chemistry. The structural framework of thiophene provides a scaffold that can be modified to develop compounds with diverse pharmacological effects. For instance, studies have shown that thiophene-based molecules exhibit antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms further enhances these properties by improving metabolic stability and lipophilicity, which are critical factors in drug design.

One of the most compelling aspects of 3-{(tert-butoxy)carbonylamino}-5-(4-fluorophenyl)thiophene-2-carboxylic acid is its role as a key intermediate in the synthesis of biologically active peptides and proteins. The protecting group provided by the (tert-butoxy)carbonylamino moiety allows for controlled peptide bond formation, enabling chemists to construct complex sequences with high precision. This is particularly important in drug development, where the correct sequence and conformation of peptides are crucial for their biological activity.

Moreover, the 4-fluorophenyl substituent can be exploited to modulate the electronic properties of the molecule, influencing its interactions with biological targets. Fluorine atoms are known to enhance binding affinity through various mechanisms, including dipole interactions and hydrophobic effects. This makes 3-{(tert-butoxy)carbonylamino}-5-(4-fluorophenyl)thiophene-2-carboxylic acid a promising candidate for developing novel therapeutic agents.

Recent research has also explored the potential of thiophene derivatives in materials science. The unique electronic properties of thiophenes make them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The presence of fluorine atoms can further tailor these properties, leading to improved performance in electronic devices. This dual functionality—biological relevance and material science applicability—makes 3-{(tert-butoxy)carbonylamino}-5-(4-fluorophenyl)thiophene-2-carboxylic acid a multifaceted compound with broad utility.

The synthesis of this compound involves multi-step organic reactions, requiring careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriately substituted thiophenes and fluorinated aromatic compounds, followed by functional group transformations to introduce the (tert-butoxy)carbonylamino group. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the desired molecular framework efficiently.

In conclusion, 3-{(tert-butoxy)carbonylamino}-5-(4-fluorophenyl)thiophene-2-carboxylic acid (CAS No. 688763-39-5) is a versatile compound with significant potential in both chemical biology and materials science. Its unique structural features make it an invaluable intermediate in drug development and an exciting candidate for innovative applications in electronics. As research continues to uncover new uses for thiophene derivatives, compounds like this are likely to play an increasingly important role in advancing scientific knowledge and technological development.